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Compound of Interest

Compound Name: Lead monoxide

CAS No.: 79120-33-5

Cat. No.: B7798732 Get Quote

Executive Summary
Lead monoxide (PbO) is an amphoteric oxide serving as a critical precursor in the synthesis of

plumbites, ceramic glazes, and optical glass. However, its utility in drug development—

specifically as an oxidizing agent or catalyst in organic synthesis—is counterbalanced by its

profound neurotoxicity. This guide provides a technical characterization of PbO, focusing on its

polymorphic phase transitions, molecular mechanisms of toxicity (calcium mimicry), and

rigorous safety protocols for laboratory handling.

Physicochemical Characterization & Polymorphism
PbO exists in two distinct crystalline polymorphs. Understanding this phase transition is critical

for material stability and reactivity profiles in experimental settings.

Property Litharge (α-PbO) Massicot (β-PbO)

Crystal System Tetragonal Orthorhombic

Color Red / Reddish-Orange Yellow

Stability Range Stable < 489°C
Stable > 489°C (Metastable at

room temp)

Density 9.14 g/cm³ 9.56 g/cm³

Solubility
Soluble in acid/alkali

(Amphoteric)

Soluble in acid/alkali

(Amphoteric)
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Phase Transition Logic
The transformation between litharge and massicot is temperature-dependent and reversible,

though the kinetics of the

transition (cooling) are slow, allowing massicot to persist metastably at room temperature if
cooled rapidly.
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Figure 1: Thermal phase transition dynamics of Lead Monoxide. Note the specific temperature

threshold (489°C) governing the crystal structure.[1]

Molecular Mechanism of Toxicity
For researchers, understanding why PbO is toxic is as important as knowing that it is toxic. The

primary mechanism is Ionic Mimicry. The Pb²⁺ ion (1.19 Å) is nearly identical in size to the Ca²⁺

ion (1.00 Å), allowing it to hijack calcium signaling pathways.

Key Toxicological Pathways
Calcium Displacement: Pb²⁺ passes through voltage-gated calcium channels (VGCC) more

permeably than Ca²⁺, triggering inappropriate neurotransmitter release.

Enzyme Inhibition: Pb²⁺ binds with high affinity to sulfhydryl (-SH) groups on enzymes, most

notably ALAD (aminolevulinic acid dehydratase), halting heme synthesis and causing

anemia.

Oxidative Stress: PbO exposure depletes glutathione reserves, increasing reactive oxygen

species (ROS).
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Figure 2: Molecular pathogenesis of Lead Monoxide toxicity, highlighting calcium mimicry and

enzymatic inhibition.

Occupational Hygiene & Safety Data
Strict adherence to exposure limits is mandatory. The "Action Level" is the critical threshold

triggering medical surveillance.
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Regulatory Body Limit Type Value Significance

OSHA PEL (TWA) 50 µg/m³
Legal limit for 8-hour

exposure.[1]

OSHA Action Level 30 µg/m³

Triggers mandatory air

monitoring and

medical surveillance.

[1]

NIOSH REL (TWA) 0.050 mg/m³

Recommended limit

(matches OSHA PEL).

[1]

IDLH Acute 100 mg/m³

Immediately

Dangerous to Life or

Health.[1]

Critical PPE:

Respiratory: N100 or P100 HEPA filters are required if dust generation is possible. Simple

surgical masks offer zero protection against heavy metal particulates.

Dermal: Nitrile gloves (double-gloved recommended). Tyvek sleeves/lab coat to prevent cuff

contamination.

Experimental Protocol: High-Purity Synthesis &
Verification
Objective: Synthesize high-purity PbO (Litharge) via thermal decomposition of Lead(II) Nitrate.

Self-Validating Logic: The reaction is self-indicating via color change (White

Red/Orange).[1]

Materials
Lead(II) Nitrate [Pb(NO₃)₂] (Analytical Grade)

Porcelain Crucible[1][2]
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Muffle Furnace (programmable)

Desiccator[1]

Step-by-Step Methodology
Pre-Weighing: Weigh 5.0g of Pb(NO₃)₂ into a clean porcelain crucible.

Note: Perform all weighing inside a localized exhaust hood.

Thermal Decomposition:

Place crucible in a cold muffle furnace.

Ramp temperature to 450°C at a rate of 10°C/min.

Reaction:

Safety: This releases toxic

gas. The furnace must be vented to a scrubber or high-efficiency fume hood.

Dwell Time: Hold at 450°C for 2 hours.

Why 450°C? This is below the 489°C transition point, ensuring the formation of the

Litharge (red/tetragonal) polymorph.[1]

Cooling & Validation:

Allow the furnace to cool to 100°C before opening.

Visual Validation: The resulting powder must be a uniform reddish-orange. Yellow specks

indicate localized overheating (Massicot formation) or incomplete decomposition.

Storage: Transfer immediately to a desiccator. PbO absorbs

from air to slowly form lead carbonate (

).
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Environmental Fate & Disposal
Lead is a persistent bioaccumulative toxicant (PBT). It does not degrade; it only changes

speciation.

RCRA Code:D008 (Lead).

Disposal Protocol:

Collect all solid PbO waste in a dedicated container labeled "Hazardous Waste - Toxic

(Lead)."

Do not mix with oxidizers or strong acids.

Wipe down all surfaces with a phosphate-rich detergent (e.g., Ledizolv) which solubilizes

lead dust better than standard soap.

Dispose of wipes in the same hazardous waste container.
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Figure 3: Compliant disposal workflow for Lead Monoxide waste (RCRA D008).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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